Cas no 2260936-32-9 (2,9,13-trioxa-5-azadispiro3.1.6^{6}.3^{4}pentadecane)

• Product Name: 2,9,13-trioxa-5-azadispiro3.1.6^{6}.3^{4}pentadecane
• CAS No: 2260936-32-9
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5923321
• PubChem ID: 165842188
• Update Time: 2025-07-15

2,9,13-trioxa-5-azadispiro3.1.6^{6}.3^{4}pentadecane Chemical and Physical Properties

Names and Identifiers

• 2,9,13-trioxa-5-azadispiro3.1.6^{6}.3^{4}pentadecane
• EN300-1280073
• 2260936-32-9
• 2,9,13-trioxa-5-azadispiro[3.1.6^{6}.3^{4}]pentadecane

• Inchi： 1S/C11H19NO3/c1-2-11(4-6-13-5-1)12-10(3-7-15-11)8-14-9-10/h12H,1-9H2
• InChI Key： NVRIZGLTYDVTTH-UHFFFAOYSA-N
• SMILES： O1CCC2(COC2)NC21CCOCCC2

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 39.7Ų

Additional information on 2,9,13-trioxa-5-azadispiro3.1.6^{6}.3^{4}pentadecane

Introduction to 2,9,13-trioxa-5-azadispiro3.1.6⁶.3⁴pentadecane (CAS No: 2260936-32-9)

2,9,13-trioxa-5-azadispiro3.1.6⁶.3⁴pentadecane, identified by the CAS number 2260936-32-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and materials science due to its unique structural and functional properties. This spirocyclic ether azine derivative exhibits a highly intricate molecular architecture, featuring a central spiro carbon connecting two heterocyclic rings—a tetrahydropyran ring and a piperazine ring—while also incorporating three oxygen atoms in its backbone. Such structural complexity not only makes it a subject of academic interest but also opens up possibilities for its application in drug design and development.

The compound's structure is characterized by the presence of multiple stereocenters and functional groups, which contribute to its diverse chemical reactivity and biological potential. The trioxa moiety, consisting of three ether linkages, introduces rigidity to the molecule while allowing for conformational flexibility, which is often exploited in the design of bioactive molecules. The azadispiro core, with its nitrogen-containing heterocycle, further enhances the compound's ability to interact with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in spirocyclic compounds due to their unique pharmacological profiles. Spiro compounds are known for their stability, bioavailability, and ability to cross biological membranes efficiently. The specific arrangement of oxygen and nitrogen atoms in 2,9,13-trioxa-5-azadispiro3.1.6⁶.3⁴pentadecane suggests potential applications in modulating various biological pathways. For instance, the presence of azine functionalities has been associated with activities against neurological disorders and anti-inflammatory effects.

Recent studies have begun to explore the synthetic pathways and derivatives of this compound. Researchers have reported novel synthetic strategies that allow for the efficient preparation of 2,9,13-trioxa-5-azadispiro3.1.6⁶.3⁴pentadecane and its analogs using transition metal-catalyzed reactions. These advancements not only facilitate access to the compound but also enable modifications that could enhance its biological activity or selectivity.

The compound's potential as a lead molecule in drug discovery has been highlighted in several publications. For example, computational studies have suggested that derivatives of this scaffold could interact with specific binding pockets of target proteins involved in cancer metabolism and inflammation. The oxygen-rich environment created by the trioxa groups may facilitate hydrogen bonding interactions with polar residues in protein active sites, while the spirocyclic core provides hydrophobic anchoring.

In addition to its pharmaceutical applications, 2,9,13-trioxa-5-azadispiro3.1.6⁶.3⁴pentadecane has shown promise in materials science research. Its rigid yet flexible structure makes it a candidate for developing novel polymers or liquid crystals with tailored properties. The ability to incorporate multiple functional groups into its framework allows for fine-tuning of material characteristics such as thermal stability and solubility.

The synthesis of 2,9,13-trioxa-5-azadispiro3.1.6⁶.3⁴pentadecane involves multiple steps that require precise control over reaction conditions to achieve high yields and purity. Recent innovations in catalytic systems have improved the efficiency of these synthetic routes significantly. For instance, palladium-catalyzed coupling reactions have been employed to construct the spirocyclic core effectively.

The biological evaluation of this compound has revealed intriguing results thus far. In vitro assays have indicated potential activity against certain enzymes implicated in metabolic disorders and cancer progression. While these findings are preliminary and require further validation through in vivo studies, they underscore the compound's significance as a pharmacological probe.

The future direction of research on 2,9,13-trioxa-5-azadispiro3.1.6⁶.3⁴pentadecane is likely to focus on optimizing its synthetic routes for scalability and exploring its mechanism of action at a molecular level. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into potential therapeutic applications.

The versatility of this compound lies in its structural features—combining oxygen-rich heterocycles with a spirocyclic framework—that offer multiple avenues for functionalization and derivatization without compromising stability or bioactivity.